2,3,5,6-Tetrakis(3,6-diphenylcarbazol-9-yl)-1,4-dicyanobenzene

• IUPAC Name: 2,3,5,6-tetrakis(3,6-diphenylcarbazol-9-yl)benzene-1,4-dicarbonitrile
• InChI: InChI=1S/C104H64N6/c105-65-91-101(107-93-49-41-75(67-25-9-1-10-26-67)57-83(93)84-58-76(42-50-94(84)107)68-27-11-2-12-28-68)102(108-95-51-43-77(69-29-13-3-14-30-69)59-85(95)86-60-78(44-52-96(86)108)70-31-15-4-16-32-70)92(66-106)104(110-99-55-47-81(73-37-21-7-22-38-73)63-89(99)90-64-82(48-56-100(90)110)74-39-23-8-24-40-74)103(91)109-97-53-45-79(71-33-17-5-18-34-71)61-87(97)88-62-80(46-54-98(88)109)72-35-19-6-20-36-72/h1-64H
• InChI Key: SOXGZQQJNNPTNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(C=C2)N(C4=C3C=C(C=C4)C5=CC=CC=C5)C6=C(C(=C(C(=C6N7C8=C(C=C(C=C8)C9=CC=CC=C9)C1=C7C=CC(=C1)C1=CC=CC=C1)C#N)N1C2=C(C=C(C=C2)C2=CC=CC=C2)C2=C1C=CC(=C2)C1=CC=CC=C1)N1C2=C(C=C(C=C2)C2=CC=CC=C2)C2=C1C=CC(=C2)C1=CC=CC=C1)C#N
• Molecular Formula: C104H64N6
• Molecular Weight: 1397.7 g/mol

Description

2,3,5,6-Tetrakis(3,6-diphenylcarbazol-9-yl)-1,4-dicyanobenzene is a useful research compound. Its molecular formula is C104H64N6 and its molecular weight is 1397.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photocatalytic Transformations : 4CzIPN is known as a powerful organophotocatalyst due to its excellent redox window, good chemical stability, and broad applicability. It has been widely used in photocatalytic transformations for various organic reactions (Shang et al., 2019).

• Visible-Light-Induced Organic Synthesis : This compound has demonstrated exceptional catalytic performance in visible-light-induced radical reactions, particularly in transition-metal-free photosynthesis (Chen et al., 2019).

• Organic Light-Emitting Diodes (OLEDs) : In the field of OLEDs, 4CzIPN is used in TADF-assisted fluorescent systems, exhibiting significant magnetic field effects and a potential for innovative OLED designs (Hu et al., 2019).

• Terahertz Spectroscopy : The compound has been analyzed using terahertz spectroscopy, particularly in its roles in electroluminescence chromophores and TADF compounds. This research helps in understanding the molecular motions and interactions in these systems (Takeda et al., 2020).

• CO2 Photoreduction : 4CzIPN has been used in CO2 photoreduction, achieving powerful reducing species and demonstrating potential for light-driven reduction of CO2 to CO (Fang et al., 2022).

• Organic Synthesis Applications : The compound has facilitated various organic synthesis processes, such as allylic amines and tetrahydroquinolines synthesis, highlighting its versatility as a photocatalyst in organic chemistry (Shi et al., 2022).